Cas no 1049489-77-1 (N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1049489-77-1
• MF: C₁₈H₂₄N₄OS
• MW: 344.474362373352
• CID: 5933271
• PubChem ID: 44055120
• Update Time: 2025-07-28

N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]-2-methylsulfanylpyridine-3-carboxamide
• AKOS024503717
• F5260-0075
• N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)-2-(methylthio)nicotinamide
• VU0639607-1
• 1049489-77-1

• Inchi： 1S/C18H24N4OS/c1-21-10-6-8-15(21)16(22-11-3-4-12-22)13-20-17(23)14-7-5-9-19-18(14)24-2/h5-10,16H,3-4,11-13H2,1-2H3,(H,20,23)
• InChI Key： XUOVNAUMZDSRFY-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(NCC(C1=CC=CN1C)N1CCCC1)=O

Computed Properties

• Exact Mass: 344.16708258g/mol
• Monoisotopic Mass: 344.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.5Ų

Additional information on N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide

Comprehensive Analysis of N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1049489-77-1)

The compound N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1049489-77-1) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a pyridine-3-carboxamide backbone with pyrrolidine and methylsulfanyl functional groups, making it a subject of significant interest in pharmaceutical and biochemical research. Researchers are particularly intrigued by its potential applications in drug discovery, given its ability to interact with biological targets.

In recent years, the demand for novel small-molecule compounds like 1049489-77-1 has surged, driven by advancements in precision medicine and targeted therapy. This compound's structural complexity allows it to serve as a valuable scaffold for designing inhibitors or modulators of specific enzymes or receptors. Its methylsulfanyl moiety, for instance, is often associated with enhanced binding affinity and metabolic stability, which are critical factors in drug development.

The synthesis of N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require meticulous optimization to achieve high yields and purity, which are essential for research and industrial applications. The compound's CAS No. 1049489-77-1 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for in vitro assays. Additionally, its stability profile suggests that it can withstand standard laboratory storage conditions, though prolonged exposure to light or moisture should be avoided.

From a pharmacological perspective, 1049489-77-1 has shown promise in preliminary screenings for its interaction with kinase enzymes and G-protein-coupled receptors (GPCRs). These findings align with the growing interest in kinase inhibitors and GPCR modulators as therapeutic agents for conditions ranging from cancer to neurological disorders. However, further in vivo studies are needed to validate its efficacy and safety.

The compound's molecular weight and logP value are also critical parameters for researchers. With a molecular weight of approximately 344.5 g/mol and a predicted logP of 2.8, it falls within the desirable range for blood-brain barrier permeability, a key consideration for central nervous system (CNS) drug candidates. This property has sparked interest in its potential use for treating neurodegenerative diseases.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide. Researchers are exploring catalytic methods and biocatalysis to reduce waste and improve energy efficiency. These innovations are particularly relevant given the increasing emphasis on environmentally friendly manufacturing practices in the pharmaceutical industry.

Another area of exploration is the compound's potential role in combination therapies. Preliminary data suggest that it may synergize with existing drugs to enhance therapeutic outcomes, a strategy that is gaining traction in oncology and infectious disease research. This aligns with the broader trend toward personalized medicine, where tailored drug combinations are used to address individual patient needs.

For researchers seeking to purchase or synthesize CAS No. 1049489-77-1, it is essential to verify the supplier's credentials and ensure compliance with Good Laboratory Practices (GLP). Reputable suppliers typically provide detailed analytical certificates, including HPLC and NMR data, to confirm the compound's identity and purity. These measures are crucial for maintaining the integrity of experimental results.

In summary, N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide represents a fascinating area of study at the intersection of medicinal chemistry and drug discovery. Its unique structure and promising biological activity make it a compelling candidate for further investigation. As research progresses, this compound may unlock new possibilities for treating a wide range of diseases, contributing to the advancement of modern therapeutics.